Cas no 1001080-74-5 (2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene)

• Product Name: 2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene
• CAS No: 1001080-74-5
• MF: C₁₈H₁₆Br₄
• MW: 551.935642242432
• CID: 820003
• Update Time: 2026-04-29

2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene
• 2,3,6,7-tetrabromo-9,10-dihydro-9,9,10,10-tetramethylAnthracene
• 2,3,6,7-tetrabromo-9,10-dihydro-9,9,10,10-tetramethyl-Anthracene
• 2,3,6,7-tetrabromo-9,9,10,10-tetramethyl-9,10-dihydro-anthracene
• AGN-PC-0CRSRR
• AK-88041
• ANW-67566
• CTK8C1981
• KB-224987
• SureCN3685579

• Inchi： InChI=1S/C18H16Br4/c1-17(2)9-5-13(19)15(21)7-11(9)18(3,4)12-8-16(22)14(20)6-10(12)17/h5-8H,1-4H3
• InChI Key： GVZGFISMOVSCSB-UHFFFAOYSA-N
• SMILES： CC1(C)C2=CC(=C(C=C2C(C)(C)C3=CC(=C(C=C31)Br)Br)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0

Additional information on 2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene

Introduction to 2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene (CAS No. 1001080-74-5)

2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene, identified by the CAS number 1001080-74-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of brominated polycyclic aromatic hydrocarbons (PAHs), which are known for their unique structural and electronic properties. The presence of multiple bromine atoms and methyl groups in its molecular structure imparts distinct characteristics that make it a valuable candidate for various applications in material science and medicinal chemistry.

The molecular structure of 2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene consists of a tetracyclic framework with bromine substituents at specific positions. This arrangement not only enhances its stability but also influences its reactivity and interaction with biological systems. The compound's symmetry and the distribution of bromine atoms contribute to its electronic properties, making it a potential candidate for applications in organic electronics and optoelectronic devices.

In recent years, there has been growing interest in the exploration of brominated PAHs due to their potential applications in pharmaceuticals and agrochemicals. The bromine atoms in 2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene can serve as handles for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. This flexibility has made it a subject of interest for researchers looking to develop novel materials with enhanced functionality.

One of the most compelling aspects of 2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9,10-dihydroanthracene is its potential use in the development of advanced materials. Its high thermal stability and resistance to degradation make it suitable for applications in high-performance polymers and coatings. Additionally, the compound's ability to absorb light across a broad spectrum has led to investigations into its use as an optical sensitizer in photodynamic therapy and other light-based medical treatments.

Recent studies have also explored the pharmacological properties of 2,3,6,7-Tetrabromo-9,9,10,10-tetramethyl-9，dihydroanthracene (CAS No. 1001080-74-5). Researchers have found that certain derivatives of this compound exhibit promising biological activities. For instance，they have shown potential as kinase inhibitors，which are crucial in the development of targeted cancer therapies。The bromine atoms can be strategically positioned to interact with specific biological targets，modulating their activity and enhancing their therapeutic efficacy。

The synthesis of 2，3，6，7-Tetrabromo-9，9，10，10-tetramethyl-9，dihydroanthracene involves multi-step organic reactions，typically starting from commercially available precursors such as anthracene。The introduction of bromine atoms at specific positions requires careful control over reaction conditions to ensure high selectivity and yield。Advanced synthetic techniques，including cross-coupling reactions and palladium-catalyzed transformations，have been employed to achieve the desired molecular architecture。

The handling and storage of 2，3，6，7-Tetrabromo-9，dihydroanthracene (CAS No. 1001080-74) require adherence to standard laboratory practices due to its potential reactivity under certain conditions。It should be stored in a cool、dry place away from direct sunlight and moisture。Personal protective equipment (PPE) such as gloves、goggles，and lab coats should be worn when handling this compound to minimize exposure。

The environmental impact of 2，3，6，7-Tetrabromo-9，dihydroanthracene is another important consideration。While brominated compounds can be effective in various applications，their persistence in the environment raises concerns about long-term ecological effects。Research is ongoing to develop more sustainable synthetic routes that minimize environmental impact while maintaining high yields and purity。

In conclusion,2，3 ，6 ，7 -Tetrabromo - 9 ， 9 ， 1 0 ， 1 0 -Tetramethyl - 9 ， 1 0 -Dihydroanthracene (CAS No. 1001080 -74 -5) is a versatile compound with significant potential in both material science and pharmaceutical research。Its unique structural features make it a valuable building block for developing novel materials and drug candidates. As research continues to uncover new applications for this compound，its importance in advancing scientific knowledge and technological innovation is likely to grow even further。